Cas no 326885-07-8 (3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one)

• Product Name: 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one
• CAS No: 326885-07-8
• MF: C₂₂H₂₀N₂O₅
• MW: 392.404605865479
• CID: 6577701
• Update Time: 2025-05-19

3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-[(4-benzoyl-1-piperazinyl)carbonyl]-6-methoxy-

• Inchi： 1S/C22H20N2O5/c1-28-17-7-8-19-16(13-17)14-18(22(27)29-19)21(26)24-11-9-23(10-12-24)20(25)15-5-3-2-4-6-15/h2-8,13-14H,9-12H2,1H3
• InChI Key： GBONZAYKRWSPHK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(OC)C=C2C=C1C(N1CCN(C(=O)C2=CC=CC=C2)CC1)=O

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 687.2±55.0 °C(Predicted)
• pka: -0.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one

Introduction to 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one (CAS No. 326885-07-8)

3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound, identified by the CAS number 326885-07-8, belongs to the chromenone class, which is well-documented for its diverse pharmacological properties. The presence of a benzoylpiperazine moiety and a methoxy-substituted chromenone core suggests a multifaceted interaction with biological targets, making it a subject of intense interest for medicinal chemists.

The structural framework of 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one incorporates several key functional groups that are known to influence its pharmacokinetic and pharmacodynamic profiles. The benzoylpiperazine segment is particularly noteworthy, as piperazine derivatives are frequently employed in drug design due to their ability to modulate enzyme activity and receptor binding. In contrast, the chromenone scaffold, characterized by its oxygen-containing heterocycle, is renowned for its antioxidant and anti-inflammatory properties. The combination of these features positions this compound as a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have indicated that 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one may interact with various enzymes and receptors, including those implicated in metabolic disorders and neurodegenerative diseases. These findings align with the growing interest in chromenone derivatives as potential therapeutic agents, particularly in the context of inflammation and oxidative stress.

In vitro experiments have begun to elucidate the mechanistic pathways through which this compound exerts its effects. Preliminary data suggest that it may inhibit the activity of certain kinases, which are critical in regulating cellular processes such as proliferation and differentiation. Additionally, the methoxy group on the chromenone ring may contribute to enhanced solubility and bioavailability, factors that are crucial for drug development. These observations underscore the importance of structural optimization in maximizing therapeutic efficacy.

The synthesis of 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and automated purification processes have enabled chemists to access this compound in multi gram quantities, paving the way for extensive pharmacological testing.

One particularly intriguing aspect of this compound is its potential role in modulating immune responses. Chromenone derivatives have been reported to exhibit immunomodulatory effects, and the additional functional groups in 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one may enhance these properties. This has sparked interest in exploring its applications in conditions characterized by dysregulated immune function, such as autoimmune diseases and chronic inflammation.

The development of novel drug candidates often involves rigorous testing across multiple models to assess their safety and efficacy. Current research on 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one is focusing on evaluating its potential side effects and optimizing dosing regimens. Animal models have provided valuable insights into its pharmacological profile, revealing both promising therapeutic benefits and unexpected challenges. These findings are instrumental in guiding further preclinical studies aimed at translating this compound into a viable therapeutic option.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug discovery. The integration of artificial intelligence (AI) into medicinal chemistry has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict the biological activity of molecules with remarkable accuracy, allowing researchers to prioritize candidates like 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one based on their potential therapeutic value. This high-throughput screening approach has significantly accelerated the drug development pipeline, making it possible to bring innovative treatments to patients more quickly than ever before.

The future prospects for 3-(4-benzoylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one are bright, with ongoing research poised to unlock new therapeutic applications. Collaborative efforts between academia and industry are essential for advancing this compound from a laboratory curiosity to a clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are well-positioned to harness the full potential of this remarkable molecule.